Cas no 146426-35-9 (1H-Indole,3-(2-ethyl-5-oxazolyl)-)

1H-Indole,3-(2-ethyl-5-oxazolyl)- structure
146426-35-9 structure
Product Name:1H-Indole,3-(2-ethyl-5-oxazolyl)-
CAS No:146426-35-9
MF:C13H12N2O
MW:212.247182846069
CID:150622
PubChem ID:127008
Update Time:2025-04-19

1H-Indole,3-(2-ethyl-5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3-(2-ethyl-5-oxazolyl)-
    • 2-ethyl-5-(1H-indol-3-yl)-1,3-oxazole
    • 3-(2-ethyl-1,3-oxazol-5-yl)-1H-indole
    • 3-Ethyl-1H-pyrazolo(2,3-b)isoquinolin-9-one
    • Antibiotic aphe 1
    • Aphe-1
    • Pyrazolo(1,5-b)isoquinolin-9(1H)-one, 3-ethyl-
    • 1H-Indole, 3-(2-ethyl-5-oxazolyl)-
    • 2-Eioz
    • Pimprinethine
    • CHEBI:207631
    • SCHEMBL4795203
    • DTXSID40932836
    • 73053-81-3
    • 2-Ethyl-5-(1H-indol-3-yl)oxazole
    • 146426-35-9
    • 2-Ethyl-5-(3-indolyl)oxazole
    • Inchi: 1S/C13H12N2O/c1-2-13-15-8-12(16-13)10-7-14-11-6-4-3-5-9(10)11/h3-8,14H,2H2,1H3
    • InChI Key: QWRZPVDPCWVPBI-UHFFFAOYSA-N
    • SMILES: O1C(CC)=NC=C1C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 212.095
  • Monoisotopic Mass: 212.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 412.6°Cat760mmHg
  • Flash Point: 209.1°C
  • Refractive Index: 1.635
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